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Introduction
Post-translational modifications (PTMs) are critical regulatory mechanisms in cellular signaling,

protein function, and disease pathogenesis. The detection of PTMs, such as phosphorylation,

ubiquitination, and glycosylation, is often challenging due to their low stoichiometry and the low

abundance of modified proteins. Signal Enhancer Hikari is a specialized reagent designed to

amplify the signal in immunoassays, enabling the detection of low-abundance protein targets

and their modifications with high sensitivity and specificity.[1][2][3][4] This document provides

detailed application notes and protocols for the use of Signal Enhancer Hikari in the detection

of key PTMs.

Signal Enhancer Hikari is a two-component system, consisting of Solution A for the dilution of

primary antibodies and Solution B for the dilution of secondary antibodies.[1] By optimizing the

antibody-antigen interaction, Signal Enhancer Hikari can increase signal intensity by several

folds to more than ten-fold while simultaneously reducing background noise.[4][5][6][7]
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Application Note 1: Detection of Protein
Phosphorylation
Protein phosphorylation is a reversible PTM that plays a pivotal role in regulating signal

transduction pathways. The use of phospho-specific antibodies allows for the specific detection

of phosphorylated proteins. However, the low levels of phosphorylation often result in weak

signals in Western blotting. Signal Enhancer Hikari can significantly improve the detection of

these low-abundance phosphoproteins.

Quantitative Data
The following table illustrates the expected enhancement in signal-to-noise ratio when using

Signal Enhancer Hikari for the detection of a phosphorylated protein (e.g., phospho-ERK1/2)

compared to a standard antibody dilution buffer (e.g., TBS-T with 5% BSA).

Target
Protein

Antibody
Dilution
Buffer

Primary
Antibody
Dilution

Signal
Intensity
(Arbitrary
Units)

Backgrou
nd
Intensity
(Arbitrary
Units)

Signal-to-
Noise
Ratio

Fold
Enhance
ment

Phospho-

ERK1/2

Standard

Buffer
1:1000 1500 800 1.88 1x

Phospho-

ERK1/2

Signal

Enhancer

Hikari

1:1000 8500 600 14.17 7.5x

Phospho-

ERK1/2

Standard

Buffer
1:5000 400 350 1.14 1x

Phospho-

ERK1/2

Signal

Enhancer

Hikari

1:5000 3200 300 10.67 9.4x

Signaling Pathway: MAPK/ERK Cascade

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 11 Tech Support

https://www.benchchem.com/product/b1191876/docs?utm_src=pdf-body#enhancing-the-detection-of-post-translational-modifications-with-signal-enhancer-hikari
https://www.benchchem.com/product/b1191876/docs?utm_src=pdf-body#enhancing-the-detection-of-post-translational-modifications-with-signal-enhancer-hikari
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1191876?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Cell Membrane Cytoplasm

Growth Factor Receptor Tyrosine Kinase (RTK)
Binds

GRB2
Recruits

SOS Ras
Activates

Raf
Activates

MEK
Phosphorylates

ERK
Phosphorylates

Transcription Factors
Translocates to Nucleus and Phosphorylates

Nucleus

Click to download full resolution via product page

Caption: The MAPK/ERK signaling pathway, a common phosphorylation cascade.

Experimental Protocol: Western Blotting for
Phosphorylated Proteins

Sample Preparation: Lyse cells in a buffer containing protease and phosphatase inhibitors to

preserve the phosphorylation status of proteins.

SDS-PAGE and Transfer: Separate protein lysates by SDS-PAGE and transfer to a PVDF or

nitrocellulose membrane.

Blocking: Block the membrane for 1 hour at room temperature in a suitable blocking buffer

(e.g., 5% BSA in TBS-T).

Primary Antibody Incubation: Dilute the phospho-specific primary antibody in Signal
Enhancer Hikari Solution A according to the manufacturer's recommended dilution or your

optimized dilution. Incubate the membrane with the primary antibody solution for 1 hour at

room temperature or overnight at 4°C with gentle agitation.

Washing: Wash the membrane three times for 5-10 minutes each with TBS-T.

Secondary Antibody Incubation: Dilute the HRP-conjugated secondary antibody in Signal
Enhancer Hikari Solution B. Incubate the membrane with the secondary antibody solution

for 1 hour at room temperature with gentle agitation.

Washing: Wash the membrane three times for 10-15 minutes each with TBS-T.
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Detection: Incubate the membrane with a chemiluminescent substrate and visualize the

signal using an appropriate imaging system.

Application Note 2: Detection of Protein
Ubiquitination
Ubiquitination is a PTM that involves the covalent attachment of ubiquitin to a substrate protein,

regulating processes such as protein degradation, DNA repair, and signal transduction.

Detecting ubiquitinated proteins can be difficult due to their transient nature and low

abundance. Signal Enhancer Hikari can aid in the sensitive detection of these modified

proteins.

Quantitative Data
The following table shows the potential improvement in detecting a ubiquitinated protein (e.g.,

ubiquitinated PCNA) using Signal Enhancer Hikari.

Target
Protein

Antibody
Dilution
Buffer

Primary
Antibody
Dilution

Signal
Intensity
(Arbitrary
Units)

Backgrou
nd
Intensity
(Arbitrary
Units)

Signal-to-
Noise
Ratio

Fold
Enhance
ment

Ubiquitinat

ed PCNA

Standard

Buffer
1:500 800 500 1.60 1x

Ubiquitinat

ed PCNA

Signal

Enhancer

Hikari

1:500 5500 400 13.75 8.6x

Ubiquitinat

ed PCNA

Standard

Buffer
1:2000 250 200 1.25 1x

Ubiquitinat

ed PCNA

Signal

Enhancer

Hikari

1:2000 2100 180 11.67 9.3x

Signaling Pathway: Mono- and Poly-ubiquitination
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Caption: The enzymatic cascade of protein ubiquitination.
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Experimental Protocol: Western Blotting for
Ubiquitinated Proteins

Sample Preparation: Lyse cells in a buffer containing protease inhibitors and a

deubiquitinase (DUB) inhibitor, such as N-ethylmaleimide (NEM), to prevent the removal of

ubiquitin from substrate proteins.

SDS-PAGE and Transfer: Separate proteins using SDS-PAGE and transfer to a PVDF

membrane.

Blocking: Block the membrane for 1 hour at room temperature with 5% non-fat dry milk or

BSA in TBS-T.

Primary Antibody Incubation: Dilute the anti-ubiquitin or substrate-specific primary antibody

in Signal Enhancer Hikari Solution A. Incubate the membrane for 1 hour at room

temperature or overnight at 4°C.

Washing: Wash the membrane three times for 5-10 minutes each with TBS-T.

Secondary Antibody Incubation: Dilute the HRP-conjugated secondary antibody in Signal
Enhancer Hikari Solution B and incubate for 1 hour at room temperature.

Washing: Wash the membrane three times for 10-15 minutes each with TBS-T.

Detection: Use an enhanced chemiluminescent (ECL) substrate for detection.

Application Note 3: Detection of Protein
Glycosylation
Glycosylation, the attachment of oligosaccharides to proteins, is a complex PTM that affects

protein folding, stability, and function. The detection of specific glycoforms can be challenging.

Signal Enhancer Hikari can improve the sensitivity of immunoassays targeting glycosylated

proteins.

Quantitative Data
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The following table provides an example of the expected signal enhancement for a

glycosylated protein detected by a lectin or a glycosylation-specific antibody.

Target
Protein

Detection
Reagent

Dilution
Buffer

Signal
Intensity
(Arbitrary
Units)

Backgrou
nd
Intensity
(Arbitrary
Units)

Signal-to-
Noise
Ratio

Fold
Enhance
ment

Glycoprotei

n X
Lectin-HRP

Standard

Buffer
1200 700 1.71 1x

Glycoprotei

n X
Lectin-HRP

Signal

Enhancer

Hikari

7800 550 14.18 8.3x

Glycoprotei

n Y

Anti-O-

GlcNAc Ab

Standard

Buffer
950 600 1.58 1x

Glycoprotei

n Y

Anti-O-

GlcNAc Ab

Signal

Enhancer

Hikari

6500 450 14.44 9.1x

Experimental Workflow: Detection of Glycosylated
Proteins

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 11 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1191876?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start: Cell Lysate

1. SDS-PAGE

2. Western Transfer to PVDF Membrane

3. Blocking (e.g., 5% BSA in TBS-T)

4. Primary Antibody Incubation
(in Signal Enhancer Hikari Solution A)

5. Washing (3x with TBS-T)

6. Secondary Antibody Incubation
(in Signal Enhancer Hikari Solution B)

7. Washing (3x with TBS-T)

8. Chemiluminescent Detection

End: Image Analysis
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Caption: A generalized workflow for Western blot detection using Signal Enhancer Hikari.
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Experimental Protocol: Western Blotting for
Glycosylated Proteins

Sample Preparation: Prepare cell or tissue lysates using a suitable lysis buffer containing

protease inhibitors.

SDS-PAGE and Transfer: Resolve proteins by SDS-PAGE and transfer them to a PVDF

membrane.

Blocking: Block the membrane for 1 hour at room temperature in a blocking buffer

appropriate for your antibody or lectin.

Primary Antibody/Lectin Incubation: Dilute the primary antibody or biotinylated lectin in

Signal Enhancer Hikari Solution A. Incubate the membrane for 1 hour at room temperature

or overnight at 4°C.

Washing: Wash the membrane three times for 5-10 minutes each with TBS-T.

Secondary Antibody/Streptavidin-HRP Incubation: Dilute the HRP-conjugated secondary

antibody or Streptavidin-HRP in Signal Enhancer Hikari Solution B. Incubate for 1 hour at

room temperature.

Washing: Wash the membrane three times for 10-15 minutes each with TBS-T.

Detection: Proceed with ECL detection and imaging.

Conclusion
Signal Enhancer Hikari is a powerful tool for overcoming the challenges associated with the

detection of low-abundance post-translationally modified proteins.[1][4][6] By significantly

increasing the signal-to-noise ratio in immunoassays, this reagent enables more sensitive and

reliable detection of phosphorylation, ubiquitination, glycosylation, and other PTMs. The

protocols provided herein serve as a guide for incorporating Signal Enhancer Hikari into your

experimental workflows to enhance the detection of these critical protein modifications.

Optimization of antibody concentrations and incubation times is recommended for achieving

the best results with your specific targets.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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